Cas no 565469-32-1 (Bis(4-tert-butylphenyl)iodanium methanesulfonate)

• Product Name: Bis(4-tert-butylphenyl)iodanium methanesulfonate
• CAS No: 565469-32-1
• MF: C₂₁H₂₉IO₃S
• MW: 488.422637701035
• CID: 2832303
• PubChem ID: 22639705
• Update Time: 2025-04-21

Bis(4-tert-butylphenyl)iodanium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1718940
• DTXSID90627220
• 565469-32-1
• Bis(4-tert-butylphenyl)iodanium methanesulfonate

• Inchi： 1S/C20H26I.CH4O3S/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6;1-5(2,3)4/h7-14H,1-6H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： JPAKGNVYASTTEN-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C.S(C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 488.08821Da
• Monoisotopic Mass: 488.08821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų